Cas no 2137658-26-3 (2-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3,4-oxadiazole)

2-Methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3,4-oxadiazole is a specialized heterocyclic compound featuring a 1,3,4-oxadiazole core functionalized with a methyl group at the 2-position and a 2-(trimethylsilyl)ethylsulfanylmethyl substituent at the 5-position. This structure imparts unique reactivity and stability, making it valuable in organic synthesis and medicinal chemistry applications. The trimethylsilyl group enhances lipophilicity, while the oxadiazole ring contributes to electron-deficient character, facilitating nucleophilic substitution or cycloaddition reactions. Its sulfur-containing linker offers further functionalization potential. The compound is particularly useful in constructing complex molecular architectures, serving as an intermediate in pharmaceuticals, agrochemicals, or materials science. Careful handling under inert conditions is recommended due to potential sensitivity to moisture or air.
2-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3,4-oxadiazole structure
2137658-26-3 structure
Product Name:2-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3,4-oxadiazole
CAS No:2137658-26-3
MF:C9H18N2OSSi
MW:230.40252161026
CID:6567689
PubChem ID:165480954
Update Time:2025-05-19

2-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3,4-oxadiazole
    • 2-methyl-5-({[2-(trimethylsilyl)ethyl]sulfanyl}methyl)-1,3,4-oxadiazole
    • 2137658-26-3
    • EN300-1085573
    • Inchi: 1S/C9H18N2OSSi/c1-8-10-11-9(12-8)7-13-5-6-14(2,3)4/h5-7H2,1-4H3
    • InChI Key: KUTRRMXMXJYHJN-UHFFFAOYSA-N
    • SMILES: S(CC1=NN=C(C)O1)CC[Si](C)(C)C

Computed Properties

  • Exact Mass: 230.09091091g/mol
  • Monoisotopic Mass: 230.09091091g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.2Ų

2-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3,4-oxadiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1085573-0.05g
2-methyl-5-({[2-(trimethylsilyl)ethyl]sulfanyl}methyl)-1,3,4-oxadiazole
2137658-26-3 95%
0.05g
$612.0 2023-10-27
Enamine
EN300-1085573-0.1g
2-methyl-5-({[2-(trimethylsilyl)ethyl]sulfanyl}methyl)-1,3,4-oxadiazole
2137658-26-3 95%
0.1g
$640.0 2023-10-27
Enamine
EN300-1085573-0.25g
2-methyl-5-({[2-(trimethylsilyl)ethyl]sulfanyl}methyl)-1,3,4-oxadiazole
2137658-26-3 95%
0.25g
$670.0 2023-10-27
Enamine
EN300-1085573-0.5g
2-methyl-5-({[2-(trimethylsilyl)ethyl]sulfanyl}methyl)-1,3,4-oxadiazole
2137658-26-3 95%
0.5g
$699.0 2023-10-27
Enamine
EN300-1085573-1.0g
2-methyl-5-({[2-(trimethylsilyl)ethyl]sulfanyl}methyl)-1,3,4-oxadiazole
2137658-26-3
1g
$728.0 2023-06-10
Enamine
EN300-1085573-2.5g
2-methyl-5-({[2-(trimethylsilyl)ethyl]sulfanyl}methyl)-1,3,4-oxadiazole
2137658-26-3 95%
2.5g
$1428.0 2023-10-27
Enamine
EN300-1085573-5.0g
2-methyl-5-({[2-(trimethylsilyl)ethyl]sulfanyl}methyl)-1,3,4-oxadiazole
2137658-26-3
5g
$2110.0 2023-06-10
Enamine
EN300-1085573-10.0g
2-methyl-5-({[2-(trimethylsilyl)ethyl]sulfanyl}methyl)-1,3,4-oxadiazole
2137658-26-3
10g
$3131.0 2023-06-10
Enamine
EN300-1085573-1g
2-methyl-5-({[2-(trimethylsilyl)ethyl]sulfanyl}methyl)-1,3,4-oxadiazole
2137658-26-3 95%
1g
$728.0 2023-10-27
Enamine
EN300-1085573-5g
2-methyl-5-({[2-(trimethylsilyl)ethyl]sulfanyl}methyl)-1,3,4-oxadiazole
2137658-26-3 95%
5g
$2110.0 2023-10-27

2-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3,4-oxadiazole Related Literature

Additional information on 2-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3,4-oxadiazole

Recent Advances in the Study of 2-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3,4-oxadiazole (CAS: 2137658-26-3)

The compound 2-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3,4-oxadiazole (CAS: 2137658-26-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 2-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3,4-oxadiazole, which serves as a key intermediate in the preparation of various biologically active molecules. The presence of the trimethylsilyl group and the oxadiazole ring in its structure imparts unique reactivity, making it a valuable scaffold for the development of novel pharmacophores. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to functionalize this compound and explore its potential in medicinal chemistry.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3,4-oxadiazole exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. Specifically, it has shown promise as a potential inhibitor of cyclooxygenase-2 (COX-2), a key enzyme implicated in inflammation and pain. These findings suggest that further optimization of this compound could lead to the development of new anti-inflammatory agents with improved efficacy and safety profiles.

Moreover, recent investigations into the pharmacokinetic properties of 2-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3,4-oxadiazole have revealed favorable metabolic stability and bioavailability in preclinical models. These properties, combined with its synthetic accessibility, make it an attractive candidate for further drug discovery efforts. Researchers are currently exploring its potential applications in other therapeutic areas, including oncology and infectious diseases, where its unique chemical structure may offer novel mechanisms of action.

In conclusion, the compound 2-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3,4-oxadiazole (CAS: 2137658-26-3) represents a promising scaffold for the development of new therapeutic agents. Its synthetic versatility, combined with its demonstrated biological activity and favorable pharmacokinetic properties, positions it as a valuable tool in medicinal chemistry. Future research should focus on optimizing its structure-activity relationships and exploring its potential in various disease models to fully realize its therapeutic potential.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd